Cas no 1152841-53-6 (Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate)

Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate is a versatile heterocyclic compound featuring both an amino-functionalized pyrazole ring and an ester moiety. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the 4-amino group enhances its nucleophilic character, enabling selective modifications, while the ester functionality offers flexibility for hydrolysis or transesterification. Its well-defined molecular framework ensures consistent performance in coupling reactions and heterocycle formation. The compound is particularly useful in the development of biologically active molecules, owing to its balanced solubility in organic solvents and stability under standard reaction conditions.

Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate structure

1152841-53-6 structure

Product Name:Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate

CAS No:1152841-53-6

MF:C₇H₁₁N₃O₂

MW:169.181141138077

MDL:MFCD11128196

CID:2126073

PubChem ID:28373946

Update Time:2025-05-27

Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate
- 1H-Pyrazole-1-acetic acid, 4-amino-, ethyl ester
- Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate
- MDL： MFCD11128196
- Inchi： 1S/C7H11N3O2/c1-2-12-7(11)5-10-4-6(8)3-9-10/h3-4H,2,5,8H2,1H3
- InChI Key： PWJOFLJKTWORKR-UHFFFAOYSA-N
- SMILES： O(CC)C(CN1C=C(C=N1)N)=O

Computed Properties

Exact Mass: 169.085
Monoisotopic Mass: 169.085
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70.1

Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB422580-1 g	Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate, 95%; .	1152841-53-6	95%	1g	€623.20	2023-04-24
abcr	AB422580-5 g	Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate, 95%; .	1152841-53-6	95%	5g	€1248.00	2023-04-24
Chemenu	CM331563-1g	Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate	1152841-53-6	95%+	1g	$1151	2023-02-03
Chemenu	CM331563-5g	Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate	1152841-53-6	95%+	5g	$2830	2023-02-03
Chemenu	CM331563-10g	Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate	1152841-53-6	95%+	10g	$4268	2023-02-03
Enamine	EN300-869324-0.05g	ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate	1152841-53-6	95.0%	0.05g	$455.0	2025-02-21
Enamine	EN300-869324-0.1g	ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate	1152841-53-6	95.0%	0.1g	$476.0	2025-02-21
Enamine	EN300-869324-0.25g	ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate	1152841-53-6	95.0%	0.25g	$498.0	2025-02-21
Enamine	EN300-869324-0.5g	ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate	1152841-53-6	95.0%	0.5g	$520.0	2025-02-21
Enamine	EN300-869324-1.0g	ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate	1152841-53-6	95.0%	1.0g	$541.0	2025-02-21

Ethyl 2-(4-amino-1H-pyrazol-1-yl)acetate Related Literature

1. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
2. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
3. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
5. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339

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